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Compound of Interest

Compound Name: Pki-166

Cat. No.: B1678508 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of potent compounds like Pki-166 is paramount. This guide provides immediate,

essential safety protocols, operational procedures, and disposal plans to foster a secure

laboratory environment and build confidence in chemical handling practices.

Compound Overview
Pki-166 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase.[1][2] It is an ATP-competitive inhibitor with an IC50 of 0.7 nM for the

intracellular kinase domain of EGFR.[3] Pki-166 is supplied as a white to beige powder and is

soluble in DMSO.

Safety and Handling
Hazard Identification and Precautionary Measures

Pki-166 is classified as acutely toxic if swallowed. The following table summarizes the key

hazard information based on the Globally Harmonized System (GHS).

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
3 Danger

H301: Toxic if

swallowed
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Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P405: Store locked up.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Pki-166 to minimize exposure

risk.

PPE Category Specifications

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be required

for operations with a high risk of splashing.

Skin and Body Protection

A lab coat or gown that is buttoned and has long

sleeves. For larger quantities or when

generating dust, consider coveralls.

Respiratory Protection

For handling the powder outside of a certified

chemical fume hood, a NIOSH-approved

respirator with a particulate filter (e.g., N95,

P100) is required.

Operational Plan: Laboratory Handling Protocol
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This step-by-step protocol outlines the safe handling of Pki-166 powder for the preparation of

stock solutions.

Preparation:

Ensure the work area, typically a certified chemical fume hood, is clean and uncluttered.

Assemble all necessary materials: Pki-166 powder, appropriate solvent (e.g., DMSO),

calibrated pipettes and tips, vortex mixer, and labeled storage vials.

Don all required PPE as specified in the table above.

Weighing:

Use a calibrated analytical balance within a chemical fume hood or a balance enclosure to

weigh the desired amount of Pki-166 powder.

Handle the powder carefully to avoid generating dust. Use a spatula for transfers.

Solubilization:

In the chemical fume hood, add the appropriate volume of solvent to the vial containing

the weighed Pki-166 powder.

Cap the vial securely and vortex until the powder is completely dissolved. Pki-166 is

soluble in DMSO at 10 mg/mL.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent.

Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[1] The solid powder should be stored at -20°C.[4]

Emergency Procedures
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Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Measures

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

not induce vomiting.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[5][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.[5][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[7]

Spills

For minor spills, wear appropriate PPE, cover

the spill with an absorbent material, and clean

the area with a suitable decontaminating agent.

For major spills, evacuate the area and contact

the institution's environmental health and safety

department.[8]

Disposal Plan
All waste generated from the handling of Pki-166 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated consumables (e.g., pipette tips,

gloves, empty vials) should be collected in a

designated, labeled hazardous waste container.

Liquid Waste

Unused or unwanted Pki-166 solutions should

be collected in a labeled, sealed, and chemical-

resistant hazardous waste container. Do not

dispose of down the drain.

Container Disposal

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be

collected as hazardous liquid waste. Dispose of

the rinsed container in accordance with

institutional and local regulations.

All hazardous waste must be disposed of through the institution's environmental health and

safety program, following all local, state, and federal regulations.[9][10][11]

Visual Guides
EGFR Signaling Pathway Inhibition by Pki-166

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://dtsc.ca.gov/reporting-recordkeeping-standards/
https://dtsc.ca.gov/hazardous-waste-generator-requirements-fact-sheet/
https://www.benchchem.com/product/b1678508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

RAS-RAF-MEK-ERK Pathway

PI3K-AKT Pathway

PLCγ-PKC Pathway

JAK-STAT Pathway

EGF Ligand EGFR
Binds

ADP

RAS

PI3K

PLCg

JAK

Pki-166

Inhibits

ATP

RAF MEK ERK Proliferation

AKT mTOR Survival

PKC

STAT

Click to download full resolution via product page

Caption: Pki-166 inhibits EGFR autophosphorylation, blocking downstream signaling

pathways.
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Experimental Workflow for Pki-166 Handling
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Caption: A step-by-step workflow for the safe handling and use of Pki-166 in a laboratory

setting.
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Caption: Interrelationship of risk assessment, control measures, and disposal for Pki-166.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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